Cas no 126-17-0 (solasodine)

Solasodine (purapuridine) is a steroid alkaloid found in Solanaceae plants Solasodine has neuroprotective, antifungal, antihypertensive, anticancer, antiatherosclerotic, antiandrogen and anti-inflammatory activities

solasodine structure

Product Name:solasodine

CAS No:126-17-0

Molecular Formula:C₂₇H₄₃NO₂

Molecular Weight:413.6358

MDL:MFCD00669699

CID:36157

PubChem ID:442985

solasodine Properties

Names and Identifiers

- solasodine
- (3beta,22alpha,25r)-spirosol-5-en-3-o
- delta5-20betaf,22alphaf,25alphaf,27-azaspirosten-3beta-ol
- Salasdine
- Salasodine
- Solanidine-S
- Solasodin
- Solasodine hydrochloride base
- Purapuridine
- Solancarpidine
- (-)-Solasodine
- (3β,22α,25R)-Spirosol-5-en-3-ol
- NSC 178260
- NSC 179187
- Solasod-5-en-3β-ol (7CI,8CI)
- Solasod-5-en-3β-ol
- Solasod-5-en-3beta-ol
- [ "" ]
- Sosasodine
- Solancarpine
- Nsc178260
- (1R,2S,4R,5'S,6R,7R,8S,9R,12R,13R,16S)-5',7,9,13-Tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-piperidine]-16-ol
- Solasodine
- HMS2097E07
- UNII-L40Y453Y96
- DTXSID101030558
- Purapuridine;Solancarpidine;Solasodin
- Solasod-5-en-3.beta.-ol
- SOLASADINE
- Spirosol-5-en-3-ol, (3.beta.,22.alpha.,25R)-
- MLS001164064
- Solanearpidine
- allylamylglycolate
- NS00041398
- (1S,2S,4S,5'R,6R,7S,8R,9S,12S,13R,16S)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-piperidine]-16-ol
- SR-01000814832-4
- NCGC00179461-01
- Prestwick3_000663
- 4-27-00-02000 (Beilstein Handbook Reference)
- SOLASODINE [MI]
- SOLASODINE [WHO-DD]
- Solasod-5-en-3-beta-ol
- NSC-178260
- SCHEMBL456185
- (3.BETA.,22.ALPHA.,25R)-SPIROSOL-5-EN-3-OL
- EINECS 204-774-2
- AB00513879
- HSDB 3538
- 126-17-0
- (2S,2'R,4aR,4bS,5'R,6aS,6bR,7S,9aS,10aS,10bS)-4a,5',6a,7-tetramethyl-1,2,3,4,4a,4b,5,6,6a,6b,7,9a,10,10a,10b,11-hexadecahydrospiro[naphtho[2',1':4,5]indeno[2,1-b]furan-8,2'-piperidin]-2-ol
- (3beta,22alpha,25R)-spirosol-5-en-3-ol
- SMR000539436
- HMS2862C06
- NSC-179187
- SR-01000814832
- CHEMBL518252
- CHEBI:9190
- AKOS015969707
- HY-N0068
- BPBio1_000799
- MFCD00037844
- BRN 0094578
- L40Y453Y96
- Q740439
- BSPBio_000725
- (25R)-22alpha-spirosol-5-en-3beta-ol
- Spirosol-5-en-3-ol, (3beta,22alpha,25R)-
- (4S,5'R,6aR,6bS,8aS,8bR,9S,10R,11aS,12aS,12bS)-5',6a,8a,9-Tetramethyl-1,3,4,5,6,6a,6b,7,8,8a,8b,9,11a,12,12a,12b-hexadecahydrospiro[naphtho[2',1':4,5]indeno[2,1-b]furan-10,2'-piperidin]-4-ol
- CS-1651
- SR-01000814832-3
- SPIROSOL-5-EN-3-BETA-OL
- Purapuridine; Solancarpidine; Solasodin; Salasdine
- Spirosol-5-en-3-ol,22.alpha.,25R)-
- Solasod-5-en-3 beta-ol
- Spirosol-5-en-3-ol
- SOLASODINE HYDROCHLORIDE BASE
- 1415-77-6
- Solanidine S
- DTXSID40871610
- A,22
- ACon1_001598
- Oprea1_090106
- A,25R)-Spirosol-5-en-3-ol
- Solauricidine
- Tomatidenol
- SCHEMBL12838252
- NSC179187
- Solasod-5-en-3beta -ol
- AKOS003275084
- NCGC00017170-02
- Solasod-5-en-3alpha ,25R)-
- CHEMBL1964743
- (3
- BCP10954
- Spirosol-5-en-3-ol, (3beta ,22alpha ,25R)-
- KWVISVAMQJWJSZ-UHFFFAOYSA-N
- CHEMBL514596
- J-005343
- Spirosol-5-en-3-ol,=
- KWVISVAMQJWJSZ-MEPOCMDBSA-N
- Solasod 5-ene 3?-ol
- 5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-piperidine]-16-ol
- (1S,2S,4S,5'R,6R,7S,8R,9S,12S,13R,16S)-5',7,9,13-tetramethylspiro(5-oxapentacyclo(10.8.0.02,9.04,8.013,18)icos-18-ene-6,2'-piperidine)-16-ol
- Solasod-5-en-3I2-ol
- Solasod5en3betaol
- Spiro(8H-naphth(2',1':4,5)indeno(2,1-b)furan-8,2'-piperidine), spirosol-5-en-3-ol deriv.
- solasodine, (3beta,22beta,25S)-isomer
- SolanidineS
- (3b,22a,25R)-Spirosol-5-en-3-ol
- Solasod-5-en-3b-ol
- Spirosol5en3ol, (3beta,22alpha,25R)
- solasodine citrate, (3alpha,22alpha,25R)-isomer
- (2S,2'R,4aR,4bS,5'R,6aS,6bR,7S,9aS,10aS,10bS)-4a,5',6a,7-tetramethyl-1,2,3,4,4a,4b,5,6,6a,6b,7,9a,10,10a,10b,11-hexadecahydrospiro(naphtho(2',1':4,5)indeno(2,1-b)furan-8,2'-piperidin)-2-ol
- spiro[8h-naphth[2',1':4,5]indeno[2,1-b]furan-8,2'-piperidine]
- 38675-34-2
- KWVISVAMQJWJSZ-VKROHFNGSA-N
- NSC178260
- Spirosol-5-en-3-ol, (3beta,22alpha,25R)-(9CI)
- Spiro(8H-naphth(2',1':4,5)indeno(2,1-b)furan-8,2'-piperidine)
- delta520betaf,22alphaf,25alphaf,27Azaspirosten3betaol
- delta5-20Betaf,22alphaf,25alphaf,27-azaspirosten-3beta-ol
- solassodine
- Spiro[8H-naphth[2',1':4,5]indeno[2,1-b]furan-8,2'-piperidine], spirosol-5-en-3-ol deriv.
- 5',7,9,13-tetramethylspiro(5-oxapentacyclo(10.8.0.02,9.04,8.013,18)icos-18-ene-6,2'-piperidine)-16-ol
- SOLASODINE
- PURAPURIDINE
- +Expand
- MDL： MFCD00669699
- InChIKey： KWVISVAMQJWJSZ-DWJZITEYSA-N
- Inchi： 1S/C27H43NO2/c1-16-7-12-27(28-15-16)17(2)24-23(30-27)14-22-20-6-5-18-13-19(29)8-10-25(18,3)21(20)9-11-26(22,24)4/h5,16-17,19-24,28-29H,6-15H2,1-4H3/t16-,17+,19-,20-,21+,22-,23+,24+,25-,26+,27+/m0/s1
- SMILES： O1[C@]2(C([H])([H])C([H])([H])[C@]([H])(C([H])([H])[H])C([H])([H])N2[H])[C@]([H])(C([H])([H])[H])[C@]2([H])[C@@]1([H])C([H])([H])[C@@]1([H])[C@@]3([H])C([H])([H])C([H])=C4C([H])([H])[C@]([H])(C([H])([H])C([H])([H])[C@]4(C([H])([H])[H])[C@]3([H])C([H])([H])C([H])([H])[C@]12C([H])([H])[H])O[H]

Computed Properties

Exact Mass: 413.32938g/mol
Surface Charge: 0
XLogP3: 5.4
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Monoisotopic Mass: 413.32938g/mol
Monoisotopic Mass: 413.32938g/mol
Topological Polar Surface Area: 41.5Å²
Heavy Atom Count: 30
Complexity: 749
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 11
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Surface Charge: 0
Molecular Weight: 413.6

Experimental Properties

Dissociation Constants: PKB: 6.3
LogP: 5.61570
PSA: 41.49000
Refractive Index: 1.6400 (estimate)
Boiling Point: 537.9℃/760mmHg
Melting Point: 200-202°
Solubility: DMSO: soluble0.5mg/mL, clear (warmed)
Color/Form: Powder
pka: pKb 6.30(at 25℃)
Specific Rotation: D25 -98° (c = 0.14 in methanol); D -113° (CHCl3)
Optical Activity: [α]/D -88 to -98°, c = 0.2 in methanol
Density: 1.0159 (rough estimate)

solasodine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P000R4V-5mg	Spirosol-5-en-3-ol, (3β,22α,25R)-	126-17-0	99%	5mg	$78.00	2024-07-09
A2B Chem LLC	AA34367-5mg	Spirosol-5-en-3-ol, (3β,22α,25R)-	126-17-0	98%	5mg	$31.00
Aaron	AR000RD7-10mg	Spirosol-5-en-3-ol, (3β,22α,25R)-	126-17-0	98%	10mg	$41.00
abcr	AB479001-50 mg	Solasodine, 98%; .	126-17-0	98%	50mg	€249.50	2023-06-15
Ambeed	A142284-1mg	(4S,5'R,6aR,6bS,8aS,8bR,9S,10R,11aS,12aS,12bS)-5',6a,8a,9-Tetramethyl-1,3,4,5,6,6a,6b,7,8,8a,8b,9,11a,12,12a,12b-hexadecahydrospiro[naphtho[2',1':4,5]indeno[2,1-b]furan-10,2'-piperidin]-4-ol	126-17-0	98%	1mg	$13.0	2024-07-17
Chemenu	CM363592-50mg	Solasodine	126-17-0	95%+	50mg	$***	2023-03-30
ChemScence	CS-1651-10mg	Solasodine	126-17-0	98.86%	10mg	$60.0	2022-04-28
Chengdu Biopurify Phytochemicals Ltd	BP1322-20mg	Solasodine	126-17-0	98%	20mg	$75	2023-09-20
DC Chemicals	DCA-009-20 mg	solasodine	126-17-0	>98%, Standard References Grade	20mg	$280.0	2022-02-28
eNovation Chemicals LLC	D512083-100mg	Solasodine	126-17-0	97%	100mg	$404	2022-09-09

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CHENG DOU ZHU MU Technology Co., Ltd.

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solasodine Related Literature

1. The synthesis of solasodine F-homo-analogues

Urszula Kie?czewska,Jacek W. Morzycki,Lucie Rárová,Agnieszka Wojtkielewicz Org. Biomol. Chem. 2019 17 9050
2. Characteristic single glucosinolates from Moringa oleifera: Induction of detoxifying enzymes and lack of genotoxic activity in various model systems

Nadja F?rster,Inga Mewis,Hansruedi Glatt,Michael Haack,Regina Brigelius-Flohé,Monika Schreiner,Christian Ulrichs Food Funct. 2016 7 4660
3. Asymmetric synthesis of (?)-solanidine and (?)-tomatidenol

Yun Wang,Guanxin Huang,Yong Shi,Wei-sheng Tian,Chunlin Zhuang,Fen-Er Chen Org. Biomol. Chem. 2020 18 3169
4. Non-edible parts of Solanum stramoniifolium Jacq. – a new potent source of bioactive extracts rich in phenolic compounds for functional foods

Blanka Svobodova,Lillian Barros,Tomas Sopik,Ricardo C. Calhelha,Sandrina Heleno,Maria Jose Alves,Simone Walcott,Vlastimil Kuban,Isabel C. F. R. Ferreira Food Funct. 2017 8 2013
5. Fruity, sticky, stinky, spicy, bitter, addictive, and deadly: evolutionary signatures of metabolic complexity in the Solanaceae

Paul D. Fiesel,Hannah M. Parks,Robert L. Last,Cornelius S. Barry Nat. Prod. Rep. 2022 39 1438
6. 1. Solanum alkaloids. Part I. The alkaloid from the fruit of Solanum aviculare

R. Culford Bell,Lindsay H. Briggs J. Chem. Soc. 1942 1
7. Solanum steroidal glycoalkaloids: structural diversity, biological activities, and biosynthesis

Da-Ke Zhao,Yi Zhao,Sui-Yun Chen,Edward J. Kennelly Nat. Prod. Rep. 2021 38 1423
8. Non-edible parts of Solanum stramoniifolium Jacq. – a new potent source of bioactive extracts rich in phenolic compounds for functional foods

Blanka Svobodova,Lillian Barros,Tomas Sopik,Ricardo C. Calhelha,Sandrina Heleno,Maria Jose Alves,Simone Walcott,Vlastimil Kuban,Isabel C. F. R. Ferreira Food Funct. 2017 8 2013
9. 2. Solanum alkaloids. Part II. Solasonine

Lindsay H. Briggs,Robert P. Newbold,Norman E. Stace J. Chem. Soc. 1942 3
10. Synthesis, cytotoxicity and anti-inflammatory activity of rhamnose-containing ursolic and betulinic acid saponins

Balla Sylla,Serge Lavoie,Jean Legault,Charles Gauthier,André Pichette RSC Adv. 2019 9 39743

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Amadis Chemical Company Limited

(CAS:126-17-0)solasodine

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Price($):188.0/326.0